Cas no 41081-31-6 (BIPHENYLDIMETHYLSILYL CHLORIDE)

• Product Name: BIPHENYLDIMETHYLSILYL CHLORIDE
• CAS No: 41081-31-6
• MF: C₁₄H₁₅ClSi
• MW: 246.807403802872
• MDL: MFCD00216917
• CID: 95480
• PubChem ID: 2724945
• Update Time: 2025-10-23

BIPHENYLDIMETHYLSILYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• BIPHENYLDIMETHYLSILYL CHLORIDE
• CHLOROBIPHENYLDIMETHYLSILANE
• 4-BIPHENYLYLDIMETHYLCHLOROSILANE
• p-Dimethylchlorsilylbiphenyl
• [1,1'-Biphenyl]-4-ylchlorodimethylsilane
• Chloro-dimethyl-(4-phenylphenyl)silane
• biphenyl-4-ylchlorodimethylsilane
• MFCD00216917
• SCHEMBL10318044
• 4-Biphenyldimethylchlorosilane
• 41081-31-6
• BIPHENYLDIMETHYLSILYLCHLORIDE

• MDL： MFCD00216917
• Inchi： 1S/C14H15ClSi/c1-16(2,15)14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11H,1-2H3
• InChI Key： WLLRGLQEXSPNJJ-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 246.06300
• Monoisotopic Mass: 246.0631547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 59 °C
• Boiling Point: 108 °C
• PSA: 0.00000
• LogP: 4.00450
• Solubility: Not available

Additional information on BIPHENYLDIMETHYLSILYL CHLORIDE

Recent Advances in the Application of Biphenyldimethylsilyl Chloride (CAS: 41081-31-6) in Chemical Biology and Pharmaceutical Research

Biphenyldimethylsilyl chloride (CAS: 41081-31-6) has emerged as a versatile reagent in chemical biology and pharmaceutical research, particularly in the synthesis of complex organic molecules and the development of novel therapeutic agents. This compound, characterized by its unique silyl chloride functional group attached to a biphenyl scaffold, has been widely utilized in protecting group chemistry, cross-coupling reactions, and the construction of silicon-containing bioactive molecules. Recent studies have highlighted its significance in medicinal chemistry, where it serves as a key intermediate for the synthesis of potential drug candidates targeting various diseases, including cancer, infectious diseases, and neurological disorders.

A notable application of biphenyldimethylsilyl chloride is its role in the synthesis of silicon-based prodrugs and drug delivery systems. Researchers have exploited its reactivity to introduce silicon atoms into bioactive molecules, thereby enhancing their pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of biphenyldimethylsilyl chloride in the development of silicon-containing analogs of known anticancer drugs, which exhibited improved metabolic stability and reduced toxicity compared to their carbon-based counterparts. The study reported a 40% increase in bioavailability for the silicon-modified compounds, underscoring the potential of this reagent in drug design.

In addition to its pharmaceutical applications, biphenyldimethylsilyl chloride has found utility in materials science, particularly in the fabrication of organic electronic devices and silicon-based polymers. A recent breakthrough published in Advanced Materials (2024) described its use as a cross-linking agent in the synthesis of high-performance silicone resins with exceptional thermal stability and mechanical strength. These materials have potential applications in medical implants and drug-eluting coatings, further expanding the scope of biphenyldimethylsilyl chloride in biomedical engineering.

From a mechanistic perspective, the reactivity of biphenyldimethylsilyl chloride has been the subject of several computational and experimental studies. Density functional theory (DFT) calculations have provided insights into its nucleophilic substitution reactions, revealing a strong dependence on solvent effects and steric factors. These findings, published in a 2024 issue of The Journal of Organic Chemistry, have important implications for optimizing reaction conditions in synthetic applications, particularly in the context of green chemistry and sustainable synthesis.

Looking ahead, the unique properties of biphenyldimethylsilyl chloride continue to inspire innovative research directions. Current investigations are exploring its potential in click chemistry applications and as a building block for the development of novel organosilicon therapeutics. With its diverse applications and ongoing research interest, biphenyldimethylsilyl chloride (CAS: 41081-31-6) remains a compound of significant importance in the intersection of chemical biology and pharmaceutical sciences.